Cas no 94230-83-8 ((4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol)

• Product Name: (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol
• CAS No: 94230-83-8
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• MDL: MFCD00085534
• CID: 860952
• PubChem ID: 96714
• Update Time: 2025-11-02

(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol
• (4-BROMO-3,5-DIMETHYL-PYRAZOL-1-YL)-METHANOL
• (4-bromo-3,5-dimethylpyrazol-1-yl)methanol
• 4-bromo-3,5-dimethyl-1H-pyrazole-1-methanol
• 3,5-dimethyl-4-bromo-1-hydroxymethylpyrazole
• 4-Bromo-3,5-dimethylpyrazole-1-methanol
• NSC-87543
• SCHEMBL8660934
• EINECS 303-795-5
• YA3EAF5R5F
• UNII-YA3EAF5R5F
• EN300-228932
• 1H-Pyrazole-1-methanol, 4-bromo-3,5-dimethyl-
• NSC87543
• AS-8271
• FT-0727070
• NS00040287
• CS-0282804
• F3162-0096
• AKOS000305993
• MFCD00085534
• 94230-83-8
• NSC 87543
• DTXSID40241091

• MDL： MFCD00085534
• Inchi： 1S/C6H9BrN2O/c1-4-6(7)5(2)9(3-10)8-4/h10H,3H2,1-2H3
• InChI Key： ZPUHCXLBXSSWLL-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(CO)C=1C

Computed Properties

• Exact Mass: 203.99000
• Monoisotopic Mass: 203.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 1.21220

Additional information on (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol

Recent Advances in the Application of (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol (CAS: 94230-83-8) in Chemical Biology and Pharmaceutical Research

The compound (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol (CAS: 94230-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core and bromo-substituted structure, serves as a crucial intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the design of enzyme inhibitors, antimicrobial agents, and anticancer therapeutics, making it a focal point for researchers aiming to explore novel pharmacophores.

One of the key areas of interest is the role of (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol in the development of kinase inhibitors. Kinases are pivotal targets in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting their potential as lead compounds for further optimization.

In addition to its applications in oncology, (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol has been investigated for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel pyrazole-based analogs using this compound as a scaffold. These analogs displayed broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The researchers attributed this efficacy to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to combat antibiotic-resistant strains.

Another noteworthy advancement involves the use of (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol in the development of fluorescent probes for bioimaging. A 2024 study in Chemical Communications highlighted the synthesis of a pyrazole-derived fluorescent tag that selectively binds to intracellular targets, enabling real-time visualization of cellular processes. This innovation opens new avenues for studying disease mechanisms at the molecular level, with potential applications in diagnostics and therapeutic monitoring.

Despite these promising developments, challenges remain in the scalable synthesis and pharmacokinetic optimization of (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol derivatives. Recent efforts have focused on improving the yield and purity of the compound through green chemistry approaches, as reported in Organic Process Research & Development. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to enhance the drug-like properties of its derivatives, ensuring better bioavailability and reduced off-target effects.

In conclusion, (4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methanol (CAS: 94230-83-8) represents a versatile and valuable building block in modern drug discovery. Its applications span from kinase inhibition to antimicrobial therapy and bioimaging, underscoring its importance in advancing chemical biology and pharmaceutical research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential, solidifying its role in the development of next-generation therapeutics.